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Compound of Interest

Compound Name: Thiazole-5-carboxyaldehyde

Cat. No.: B092649 Get Quote

An In-depth Technical Guide to Thiazole-5-carboxyaldehyde: Safety, Handling, and Storage

Introduction
Thiazole-5-carboxyaldehyde (CAS No. 1003-32-3) is a heterocyclic aldehyde featuring a

thiazole ring substituted with a carboxaldehyde group at the 5-position.[1] This structure

imparts specific reactivity, making it a valuable and versatile building block in organic synthesis.

[1][2] It is frequently utilized as an intermediate in the pharmaceutical industry for creating

complex heterocyclic compounds and for the synthesis of active pharmaceutical ingredients

(APIs).[1][2] Its applications also extend to the development of agrochemicals, specialty

materials, dyes, and pigments.[1][2] Given its reactivity and use in sensitive applications, a

thorough understanding of its safety, handling, and storage is critical for researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
Thiazole-5-carboxyaldehyde is typically a light yellow to yellow liquid or a solid (powder to

lump), which is soluble in alcohol and ether but only moderately soluble in water.[2][3][4] A

summary of its key physical and chemical properties is presented below.
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Property Value Reference

CAS Number 1003-32-3 [2][5]

Molecular Formula C₄H₃NOS [1][2][5]

Molecular Weight 113.14 g/mol [1][2][5]

Appearance
Light yellow to yellow liquid;

solid powder to lump
[2][3][6]

Melting Point 229 °C (decomposes) [3][7]

Boiling Point 92-94 °C at 16 mmHg (21 hPa) [3][7]

Density 1.304 g/mL at 25 °C [8]

Flash Point 88.3 °C to 98 °C (closed cup) [1][7]

Refractive Index n20/D 1.5874

Purity ≥ 95-97% [2]

Safety and Hazard Information
Thiazole-5-carboxyaldehyde is classified as a hazardous substance. It is harmful if

swallowed, causes serious eye irritation, and may cause an allergic skin reaction.[5] The

chemical, physical, and toxicological properties have not been thoroughly investigated,

warranting cautious handling.[5]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Source:[5][9]
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Label Elements
Pictogram: GHS07 (Exclamation Mark)[5]

Signal Word: Warning[5][9]

Hazard Statements: H302, H317, H319[5][9]

Precautionary Statements: P280, P305 + P351 + P338[5][9]

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are essential to minimize risk and exposure.

Engineering Controls
Work in a well-ventilated area.[8]

Provide appropriate exhaust ventilation at places where dust or aerosols may form.[7]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or other approved eye

protection.[5]

Skin Protection: Wear chemically resistant gloves.[5][8]

Body Protection: Wear protective clothing.[5][8]

Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU) particle

respirator. For higher-level protection, use approved respirator cartridges such as type

OV/AG/P99 (US) or ABEK-P2 (EU).[7]

General Hygiene
Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.

Avoid breathing vapors, mist, or gas.[5]
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General Handling Workflow for Thiazole-5-carboxyaldehyde

Preparation

Chemical Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Workspace
(Fume Hood)

Retrieve from Storage
(0-8°C, Dry, Dark)

Weigh/Measure Required Amount

Use in Experimental Protocol

Decontaminate Glassware & Surfaces

Dispose of Waste via Licensed Service Return Unused Chemical to Storage

Click to download full resolution via product page

Caption: General laboratory workflow for handling Thiazole-5-carboxyaldehyde.
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Storage and Stability
Proper storage is crucial to maintain the purity and stability of Thiazole-5-carboxyaldehyde.

Storage Temperature: Store in a cool place, with some suppliers recommending 0-8°C.[2][7]

Other sources suggest room temperature.[3][9] It is best to follow the recommendation on

the supplier-specific label.

Conditions: Keep the container tightly closed in a dry and well-ventilated place.[7][8] Store in

a dark place as it may be light-sensitive.[3][9]

Stability: The compound is stable under recommended storage conditions.[5][7]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

First Aid and Emergency Procedures
In case of exposure, follow these first aid measures and seek medical advice.

General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[5]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician immediately.

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation or a rash

occurs, get medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses, if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical

attention.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a physician.
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First Aid Decision Flowchart for Exposure

First Aid Decision Flowchart for Exposure

First Aid Decision Flowchart for Exposure

First Aid Decision Flowchart for Exposure
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Swallowed?

Inhaled?

No
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Remove contact lenses.
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Yes

No

Wash with soap and water.

Yes No

Rinse mouth.
Do NOT induce vomiting.

Yes

Move to fresh air.
Provide respiratory support if needed.

Yes

Seek medical attention if irritation persists. Seek medical attention if rash/irritation occurs. Seek immediate medical attention. Seek medical attention.

Consult Physician & Show SDS
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Caption: Decision flowchart for first aid response to exposure.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can form, including carbon oxides, nitrogen oxides (NOx), and sulphur oxides.[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[5] Evacuate personnel to safe

areas and ensure adequate ventilation.[5] Avoid breathing vapors, mist, or gas.[5]

Environmental Precautions: Prevent product from entering drains.[5][7]

Containment and Cleanup: Pick up and arrange disposal without creating dust.[5] Sweep up

and shovel the material into suitable, closed containers for disposal.[5]

Disposal Considerations
Dispose of Thiazole-5-carboxyaldehyde and its contaminated packaging in accordance with

local, state, and federal regulations.

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

Consider burning in a chemical incinerator equipped with an afterburner and scrubber.[5]

Contaminated Packaging: Dispose of as unused product.[5]

Experimental Protocols
Detailed experimental protocols using Thiazole-5-carboxyaldehyde are highly specific to the

desired synthetic target. However, the literature describes general procedures for the synthesis

of various thiazole derivatives. For example, the Hantzsch thiazole synthesis is a common

method, and Claisen-Schmidt condensation reactions are used to create thiazole-based

chalcones.[10][11]

When using Thiazole-5-carboxyaldehyde as a reactant, a generalized experimental workflow

would involve:
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Reaction Setup: Under an inert atmosphere (if required by the specific reaction), dissolve or

suspend Thiazole-5-carboxyaldehyde in an appropriate dry solvent in a reaction vessel.

Reagent Addition: Add other reactants, catalysts, or reagents to the mixture, often controlling

the temperature with an ice or oil bath.

Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction mixture (e.g., with water or a

saturated salt solution) and extract the product into an organic solvent.

Purification: Purify the crude product using methods such as column chromatography on

silica gel, recrystallization, or distillation to obtain the pure target compound.[12]

Characterization: Confirm the structure and purity of the final product using analytical

techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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